Cas no 2176338-61-5 (N-[2,2-bis(furan-2-yl)ethyl]-3-(phenylsulfanyl)propanamide)

• Product Name: N-[2,2-bis(furan-2-yl)ethyl]-3-(phenylsulfanyl)propanamide
• CAS No: 2176338-61-5
• MF: C₁₉H₁₉NO₃S
• MW: 341.424063920975
• CID: 5354756
• Update Time: 2025-05-23

N-[2,2-bis(furan-2-yl)ethyl]-3-(phenylsulfanyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(2,2-di(furan-2-yl)ethyl)-3-(phenylthio)propanamide
• N-[2,2-bis(furan-2-yl)ethyl]-3-phenylsulfanylpropanamide
• N-[2,2-bis(furan-2-yl)ethyl]-3-(phenylsulfanyl)propanamide

• Inchi： 1S/C19H19NO3S/c21-19(10-13-24-15-6-2-1-3-7-15)20-14-16(17-8-4-11-22-17)18-9-5-12-23-18/h1-9,11-12,16H,10,13-14H2,(H,20,21)
• InChI Key： YRMDYZXHDGZIHH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CCC(NCC(C1=CC=CO1)C1=CC=CO1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 371
• XLogP3: 3.3
• Topological Polar Surface Area: 80.7

Additional information on N-[2,2-bis(furan-2-yl)ethyl]-3-(phenylsulfanyl)propanamide

Comprehensive Overview of N-[2,2-bis(furan-2-yl)ethyl]-3-(phenylsulfanyl)propanamide (CAS No. 2176338-61-5)

N-[2,2-bis(furan-2-yl)ethyl]-3-(phenylsulfanyl)propanamide (CAS No. 2176338-61-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This molecule features a unique structural combination of furan rings, a phenylsulfanyl group, and an amide linkage, making it a versatile candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to the presence of heterocyclic and sulfur-containing moieties, which are often associated with enhanced binding affinity and metabolic stability.

The compound's CAS number 2176338-61-5 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its IUPAC name reflects the intricate arrangement of functional groups: the bis(furan-2-yl)ethyl segment contributes to its aromatic character, while the phenylsulfanyl moiety introduces potential redox activity. Such structural attributes align with current trends in drug discovery, where multifunctional compounds are sought after for targeting complex diseases like cancer and neurodegenerative disorders.

In recent years, the demand for furan-derived compounds has surged, driven by their role in sustainable chemistry and green synthesis. The furan rings in N-[2,2-bis(furan-2-yl)ethyl]-3-(phenylsulfanyl)propanamide are derived from renewable biomass, resonating with the global push toward eco-friendly pharmaceuticals. This aligns with frequent search queries such as "sustainable drug development" and "biobased chemical intermediates," highlighting the compound's relevance in contemporary research.

From a synthetic perspective, the amide bond in this molecule is a hallmark of peptide mimetics, a hot topic in medicinal chemistry. The incorporation of a thioether linkage (via the phenylsulfanyl group) further enhances its stability against enzymatic degradation, a feature often explored in prodrug design. These properties address common search terms like "improving drug half-life" and "enzyme-resistant therapeutics," underscoring its practical appeal.

Analytical studies of CAS 2176338-61-5 typically employ advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry to confirm its purity and structural integrity. The compound's logP value and solubility profile are also critical parameters, frequently queried by formulators optimizing delivery systems. Such data is vital for researchers investigating "oral bioavailability enhancement" or "nanocarrier compatibility."

Beyond pharmaceuticals, N-[2,2-bis(furan-2-yl)ethyl]-3-(phenylsulfanyl)propanamide has potential in material science, particularly in designing conductive polymers or self-healing coatings. The furan units can participate in Diels-Alder reactions, enabling dynamic covalent chemistry—a trending area in smart materials. Searches for "reversible polymer networks" or "furan-based functional materials" often intersect with this compound's capabilities.

Regulatory and safety assessments of 2176338-61-5 emphasize its compliance with standard laboratory handling protocols. While not classified as hazardous, proper storage under inert conditions is recommended to preserve its chemical stability. This information caters to queries like "safe handling of sulfur-containing compounds" and "long-term storage of amides," which are common among industrial users.

In summary, N-[2,2-bis(furan-2-yl)ethyl]-3-(phenylsulfanyl)propanamide represents a compelling case study in interdisciplinary chemistry. Its structural ingenuity bridges drug development, green chemistry, and advanced materials, addressing numerous high-traffic research themes. As innovation continues, this compound is poised to remain a focal point for scientists exploring cutting-edge applications.